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Compound of Interest

(R)-2-Chloromandelic Acid Ethyl
Compound Name:
Ester

Cat. No.: B041048

An In-depth Technical Guide to (R)-2-Chloromandelic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-2-Chloromandelic acid and its derivatives are crucial chiral building blocks in the
pharmaceutical industry, notably in the synthesis of antiplatelet agents like Clopidogrel. This
technical guide focuses on (R)-2-Chloromandelic Acid Ethyl Ester, providing comprehensive
information on its chemical identity, structure, physicochemical properties, a detailed
experimental protocol for its synthesis via Fischer esterification, and a visual representation of
the synthetic pathway. While a specific CAS number for the ethyl ester is not readily available
in common databases, this guide compiles relevant data from its parent acid and methyl ester
analogues to provide a thorough resource for researchers.

Chemical Identity and Structure

(R)-2-Chloromandelic Acid Ethyl Ester is the ethyl ester derivative of (R)-2-Chloromandelic
acid. The esterification of the carboxylic acid group with ethanol results in this compound.

o |[UPAC Name: ethyl (2R)-2-(2-chlorophenyl)-2-hydroxyacetate

e Molecular Formula: C10H11CIO3
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e Molecular Weight: 214.64 g/mol
e Chemical Structure:

While a dedicated CAS number for (R)-2-Chloromandelic Acid Ethyl Ester is not definitively
found in the searched public databases, the relevant CAS numbers for its parent acid and
methyl ester are provided for reference.

Physicochemical Data

Quantitative data for (R)-2-Chloromandelic Acid Ethyl Ester is not widely reported. However,
the properties of the parent acid and the corresponding methyl ester provide valuable context.

R)-Methyl 2-(2-
(R)-(-)-2-Chloromandelic (R) e

Property . chlorophenyl)-2-
Acid

hydroxyacetate
CAS Number 52950-18-2[1][2] 32345-59-8
Molecular Formula CsH7CIO3[1] CoHoCIOs3
Molecular Weight 186.59 g/mol [1] 200.62 g/mol
Melting Point 119-121 °CJ[1][2] 34 °C

- _ . 297.663 °C at 760 mmHg

Boiling Point Not available )

(Predicted)
Optical Activity [a]23/D -126° (c = 3in H20)[1]  Not available

White to off-white crystals or ) o
Appearance ) <34°C Solid, >34°C Liquid
crystalline powder

Synthesis of (R)-2-Chloromandelic Acid Ethyl Ester

The most common and straightforward method for the synthesis of (R)-2-Chloromandelic
Acid Ethyl Ester is the Fischer esterification of (R)-2-Chloromandelic acid with ethanol in the
presence of an acid catalyst.

Fischer Esterification: An Overview
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Fischer esterification is an acid-catalyzed condensation reaction between a carboxylic acid and
an alcohol. The reaction is reversible, and to drive the equilibrium towards the formation of the
ester, an excess of the alcohol is typically used, and/or the water formed during the reaction is
removed.

Detailed Experimental Protocol

Materials:

e (R)-(-)-2-Chloromandelic acid (1.0 equivalent)

o Absolute Ethanol (a large excess, e.g., 10-20 equivalents, also serves as the solvent)
o Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1 equivalents)
» Saturated Sodium Bicarbonate solution

e Brine (saturated Sodium Chloride solution)

e Anhydrous Magnesium Sulfate or Sodium Sulfate

o Ethyl acetate

e Deionized water

Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle with a magnetic stirrer

e Separatory funnel

» Rotary evaporator

» Standard laboratory glassware
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Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve (R)-(-)-2-Chloromandelic acid in an excess of absolute ethanol.

o Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated
sulfuric acid to the solution.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. The reaction progress can be monitored by Thin Layer Chromatography
(TLC).

o Work-up: After the reaction is complete (as indicated by TLC or after a set time, e.g., 4-6
hours), allow the mixture to cool to room temperature.

» Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary
evaporator.

o Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel. Wash
the organic layer sequentially with deionized water, saturated sodium bicarbonate solution
(to neutralize the acid catalyst), and finally with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the
crude (R)-2-Chloromandelic Acid Ethyl Ester.

 Purification: The crude product can be further purified by flash column chromatography if
necessary.

Visualization of the Synthesis Pathway

/I Reactants R_acid [label="(R)-2-Chloromandelic\nAcid", fillcolor="#F1F3F4",
fontcolor="#202124"]; R_alcohol [label="Ethanol\n(Excess)", fillcolor="#F1F3F4",
fontcolor="#202124"];

/I Catalyst Catalyst [label="H2SOa4\n(catalyst)", shape=ellipse, fillcolor="#FBBC05",
fontcolor="#202124"];
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/Il Intermediate Intermediate [label="Protonated\nTetrahedral\nintermediate", shape=diamond,
style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

I/ Products P_ester [label="(R)-2-Chloromandelic\nAcid Ethyl Ester", fillcolor="#34A853",
fontcolor="#FFFFFF"]; P_water [label="Water", fillcolor="#F1F3F4", fontcolor="#202124"],

/I Logical flow {rank=same; R_acid; R_alcohol;} R_acid -> Intermediate; R_alcohol ->
Intermediate; Catalyst -> Intermediate [style=dashed, arrowhead=open]; Intermediate ->
P_ester; Intermediate -> P_water; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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